Cas no 2228950-56-7 (methyl 5-(1-hydroxy-3-methoxy-3-oxopropyl)thiophene-2-carboxylate)

• Product Name: methyl 5-(1-hydroxy-3-methoxy-3-oxopropyl)thiophene-2-carboxylate
• CAS No: 2228950-56-7
• MF: C₁₀H₁₂O₅S
• MW: 244.264282226563
• CID: 6055041
• PubChem ID: 165674614
• Update Time: 2025-06-25

methyl 5-(1-hydroxy-3-methoxy-3-oxopropyl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(1-hydroxy-3-methoxy-3-oxopropyl)thiophene-2-carboxylate
• 2228950-56-7
• EN300-1786505

• Inchi： 1S/C10H12O5S/c1-14-9(12)5-6(11)7-3-4-8(16-7)10(13)15-2/h3-4,6,11H,5H2,1-2H3
• InChI Key： CAMMJVXBYOWUBA-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=CC=C1C(CC(=O)OC)O

Computed Properties

• Exact Mass: 244.04054465g/mol
• Monoisotopic Mass: 244.04054465g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 101Ų

Additional information on methyl 5-(1-hydroxy-3-methoxy-3-oxopropyl)thiophene-2-carboxylate

Recent Advances in the Study of Methyl 5-(1-hydroxy-3-methoxy-3-oxopropyl)thiophene-2-carboxylate (CAS: 2228950-56-7)

Methyl 5-(1-hydroxy-3-methoxy-3-oxopropyl)thiophene-2-carboxylate (CAS: 2228950-56-7) is a thiophene-based compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its synthesis, biological activity, and potential therapeutic uses, making it a compound of interest for researchers in the pharmaceutical industry.

The compound's unique structure, featuring a thiophene ring with ester and hydroxy substituents, suggests its utility as a building block for more complex molecules. A 2023 study published in the Journal of Medicinal Chemistry highlighted its role as an intermediate in the synthesis of novel kinase inhibitors, which are critical in targeting cancer and inflammatory diseases. The study demonstrated that modifications to the thiophene core could enhance binding affinity to specific kinase targets, opening new avenues for drug design.

Another recent investigation, reported in Bioorganic & Medicinal Chemistry Letters, focused on the compound's potential as a precursor for antimicrobial agents. Researchers synthesized derivatives of methyl 5-(1-hydroxy-3-methoxy-3-oxopropyl)thiophene-2-carboxylate and evaluated their activity against multidrug-resistant bacterial strains. Preliminary results indicated moderate to high efficacy, particularly against Gram-positive bacteria, suggesting its promise in addressing antibiotic resistance.

In addition to its pharmacological applications, the compound has also been studied for its chemical properties. A 2024 paper in Organic & Biomolecular Chemistry detailed a novel, scalable synthesis route for CAS: 2228950-56-7, optimizing yield and purity for industrial-scale production. This advancement is particularly relevant for pharmaceutical companies looking to incorporate the compound into large-scale drug manufacturing processes.

Future research directions for methyl 5-(1-hydroxy-3-methoxy-3-oxopropyl)thiophene-2-carboxylate include further exploration of its derivatives for targeted therapies, as well as investigations into its mechanism of action at the molecular level. Given its versatility and the growing body of research supporting its utility, this compound is poised to play a significant role in the next generation of bioactive molecules.